Ethyl Tricosanoate
Ethyl Tricosanoate
Ethyl tricosanoate, a long chain saturated fatty acid ethyl ester, is found in small quantities in liverwort, C. conicum. The free acid decreases the hemolytic activity of Staphylococcus aureus delta toxin on human erythrocytes. Both the ethyl ester and the free acid can be used as standards for analysis of lipid mixtures.
Brand Name:
Vulcanchem
CAS No.:
18281-07-7
VCID:
VC0029191
InChI:
InChI=1S/C25H50O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-4-2/h3-24H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCC(=O)OCC
Molecular Formula:
C25H50O2
Molecular Weight:
382.7 g/mol
Ethyl Tricosanoate
CAS No.: 18281-07-7
Reference Standards
VCID: VC0029191
Molecular Formula: C25H50O2
Molecular Weight: 382.7 g/mol
CAS No. | 18281-07-7 |
---|---|
Product Name | Ethyl Tricosanoate |
Molecular Formula | C25H50O2 |
Molecular Weight | 382.7 g/mol |
IUPAC Name | ethyl tricosanoate |
Standard InChI | InChI=1S/C25H50O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-4-2/h3-24H2,1-2H3 |
Standard InChIKey | URGDXLFVAIKCMI-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCCCCCCCCC(=O)OCC |
Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCC(=O)OCC |
Description | Ethyl tricosanoate, a long chain saturated fatty acid ethyl ester, is found in small quantities in liverwort, C. conicum. The free acid decreases the hemolytic activity of Staphylococcus aureus delta toxin on human erythrocytes. Both the ethyl ester and the free acid can be used as standards for analysis of lipid mixtures. |
Synonyms | tricosanoic acid, ethyl ester |
Reference | 1.Matsuo, A.,Nakayama, M.,Hayashi, S., et al. Fatty acid ethyl esters in the liverwort Conocephalum Conicum. Phytochemistry 19, 1848-1849 (1980). |
PubChem Compound | 29010 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume